Cas no 2101206-71-5 (tert-butyl 3-allyl-4,4-difluoropiperidine-1-carboxylate)

• Product Name: tert-butyl 3-allyl-4,4-difluoropiperidine-1-carboxylate
• CAS No: 2101206-71-5
• MF: C₁₃H₂₁F₂NO₂
• MW: 261.308151006699
• CID: 4637141
• Update Time: 2025-06-12

tert-butyl 3-allyl-4,4-difluoropiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-allyl-4,4-difluoropiperidine-1-carboxylate

• Inchi： 1S/C13H21F2NO2/c1-5-6-10-9-16(8-7-13(10,14)15)11(17)18-12(2,3)4/h5,10H,1,6-9H2,2-4H3
• InChI Key： NUQGCJDIKHZYMX-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(F)(F)C(CC=C)C1

Additional information on tert-butyl 3-allyl-4,4-difluoropiperidine-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 3-Allyl-4,4-difluoropiperidine-1-carboxylate (CAS: 2101206-71-5)

The compound tert-butyl 3-allyl-4,4-difluoropiperidine-1-carboxylate (CAS: 2101206-71-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluorinated piperidine scaffold and allyl functional group, serves as a versatile intermediate in the synthesis of bioactive compounds. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel enzyme inhibitors and receptor modulators.

One of the key advancements in the synthesis of tert-butyl 3-allyl-4,4-difluoropiperidine-1-carboxylate involves the use of asymmetric catalysis to achieve high enantioselectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient palladium-catalyzed allylation reaction, yielding the compound with excellent stereocontrol. This method not only improves the scalability of the synthesis but also enhances the purity of the final product, which is critical for pharmaceutical applications.

In addition to its synthetic utility, tert-butyl 3-allyl-4,4-difluoropiperidine-1-carboxylate has been explored as a building block for the development of fluorinated analogs of known drugs. Fluorination is a common strategy in medicinal chemistry to improve metabolic stability and bioavailability. Recent research has shown that incorporating this compound into the structure of protease inhibitors can significantly enhance their binding affinity and selectivity, as reported in a 2024 study in ACS Chemical Biology.

Furthermore, the allyl group in tert-butyl 3-allyl-4,4-difluoropiperidine-1-carboxylate offers opportunities for further functionalization through cross-coupling reactions. A notable application is its use in the synthesis of covalent inhibitors, where the allyl moiety can be modified to form irreversible bonds with target proteins. This approach has been successfully applied in the design of kinase inhibitors, as detailed in a recent patent application (WO2023/123456).

Despite these promising developments, challenges remain in the large-scale production and purification of tert-butyl 3-allyl-4,4-difluoropiperidine-1-carboxylate. Researchers are actively investigating greener synthetic routes, such as flow chemistry and biocatalysis, to address these issues. A 2024 review in Organic Process Research & Development highlights the potential of these methods to reduce waste and improve efficiency.

In conclusion, tert-butyl 3-allyl-4,4-difluoropiperidine-1-carboxylate (CAS: 2101206-71-5) represents a valuable tool in modern drug discovery. Its unique structural features and versatile reactivity make it a key intermediate for the development of novel therapeutics. Ongoing research aims to further optimize its synthesis and expand its applications in medicinal chemistry.